ZINC-3573

• CAS No.: 2089389-15-9
• Product Name: ZINC-3573
• Molecular Formula: C18H21N5
• Molecular Weight: 307.401
• IUPAC Name: (R)-Dimethyl-[1-(5-phenyl-pyrazolo[1,5-a]pyrimidin-7-yl)-pyrrolidin-3-yl]-amine
• Standard InChI: InChI=1S/C18H21N5/c1-21(2)15-9-11-22(13-15)18-12-16(14-6-4-3-5-7-14)20-17-8-10-19-23(17)18/h3-8,10,12,15H,9,11,13H2,1-2H3/t15-/m1/s1
• Standard InChIKey: XKBSPAZCFAIBJL-OAHLLOKOSA-N
• SMILES: CN(C)[C@H]1CN(C2=CC(C3=CC=CC=C3)=NC4=CC=NN24)CC1
• Appearance: Solid powder
• Description: ZINC-3573 is a potent and highly selective MRGPRX2 probe. The MRGPRX2-activating opioids and ZINC-3573 induced intracellular Ca2+ release and degranulation in a human mast cell line. ZINC-3573 activates endogenous MRGPRX2 in a human mast cell line, inducing degranulation and calcium release. MRGPRX2 is a unique atypical opioid-like receptor important for modulating mast cell degranulation, which can now be specifically modulated with ZINC-3573.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ZINC-3573; ZINC 3573; ZINC3573.
• Reference: 1: Lansu K, Karpiak J, Liu J, Huang XP, McCorvy JD, Kroeze WK, Che T, Nagase H,
• Last Modified: Aug 20 2021